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Compound of Interest

Compound Name: 3,4,5-Tribromoaniline

Cat. No.: B1304853 Get Quote

Essential Safety and Handling Guide for 3,4,5-
Tribromoaniline
Disclaimer: A specific Safety Data Sheet (SDS) for 3,4,5-Tribromoaniline (CAS 609-16-5) was

not available in the immediate search results. The following guidance is synthesized from the

SDS of its close isomer, 2,4,6-Tribromoaniline, and general safety protocols for halogenated

aromatic amines.[1][2][3][4] Researchers must consult the specific SDS for 3,4,5-
Tribromoaniline from their supplier and their institution's Environmental Health and Safety

(EHS) department for definitive procedures.

This document provides essential procedural guidance for the safe handling, storage, and

disposal of 3,4,5-Tribromoaniline, tailored for researchers, scientists, and drug development

professionals.

Hazard Identification and Safety Summary
3,4,5-Tribromoaniline is a hazardous substance that requires stringent safety measures.

Based on data for its isomer, it is expected to be harmful if swallowed, in contact with skin, or

inhaled, and causes significant skin and eye irritation.[1][2][3][4]
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Hazard Category Classification & Statements

GHS Pictograms Warning

Hazard Statements

H302: Harmful if swallowed. H312: Harmful in

contact with skin. H315: Causes skin irritation.

H319: Causes serious eye irritation. H332:

Harmful if inhaled.[3][4]

Precautionary Statements

Prevention: P261: Avoid breathing dust.[2]

P270: Do not eat, drink or smoke when using

this product.[1][2] P280: Wear protective

gloves/protective clothing/eye protection.[1][2][3]

Response: P301+P312: IF SWALLOWED: Call

a POISON CENTER or doctor/physician if you

feel unwell.[2] P302+P352: IF ON SKIN: Wash

with plenty of soap and water.[1][2] P304+P340:

IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] Disposal: P501: Dispose

of contents/container to an approved waste

disposal plant.[1][2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against exposure. All personnel must be

equipped with the following before handling 3,4,5-Tribromoaniline.
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PPE Category Specification Rationale / Use Case

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Inspect for integrity before

each use.

Prevents skin contact and

absorption. Aromatic amines

can be absorbed through the

skin.

Eye/Face Protection

Chemical splash goggles

meeting EN166 (EU) or ANSI

Z87.1 (US) standards. A full-

face shield is required for

splash hazards.

Protects eyes from dust

particles and splashes of

solutions containing the

compound.

Skin & Body Protection

A chemical-resistant lab coat

or apron worn over personal

clothing that fully covers the

arms and legs. Closed-toe

shoes are mandatory.

Protects skin from accidental

spills and contamination.[5]

Respiratory Protection

All handling of the solid

compound must be conducted

in a certified chemical fume

hood. If engineering controls

are insufficient, a NIOSH-

approved dust respirator (e.g.,

N95) or a full-face respirator is

necessary.

Prevents inhalation of airborne

dust, a primary and harmful

route of exposure.[3]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential for minimizing risk from receipt to use.

1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify the label clearly identifies the contents as 3,4,5-Tribromoaniline (CAS 609-16-5).

Ensure the supplier's Safety Data Sheet (SDS) is readily accessible.
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2. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Store away from incompatible materials such as strong oxidizing agents and acids.[4]

Ensure the storage location is clearly marked and secured.

3. Preparation and Handling:

Conduct a thorough risk assessment for the planned experiment.

Ensure all necessary PPE is available, in good condition, and worn correctly before handling.

Verify that safety showers and eyewash stations are unobstructed and functional.[4][5]

All weighing and transfers of the solid powder must be performed within a certified chemical

fume hood to control dust.[3]

Use dedicated spatulas and weighing papers; decontaminate or dispose of them as

hazardous waste after use.

Avoid any actions that could generate dust.[5]

Wash hands thoroughly with soap and water after handling is complete.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an accidental exposure or spill.

Experimental Protocol: Personal Exposure
If Skin Contact Occurs:

Immediately remove all contaminated clothing while under a safety shower.[6][7]

Flush the affected skin with copious amounts of water for at least 15 minutes.[8]

Wash the area with soap and water.[1][2]
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Seek immediate medical attention.[5]

If Eye Contact Occurs:

Immediately flush the eyes with a gentle but steady stream of water from an eyewash station

for at least 15 minutes, holding the eyelids open.[7][8][9]

Remove contact lenses if present and easy to do so while continuing to rinse.[1][2]

Seek immediate medical attention.[1]

If Inhaled:

Move the affected individual to an area with fresh air at once.[1][9]

If breathing is difficult or has stopped, provide artificial respiration (if trained to do so) and call

for emergency medical services.[1][9]

Seek immediate medical attention.[1]

If Swallowed:

Do NOT induce vomiting.[5]

If the person is conscious and alert, rinse their mouth with water and have them drink 2-4

cupfuls of water.[5]

Call a poison control center or seek immediate medical attention.[2]

Experimental Protocol: Spill Cleanup
This procedure is for small, manageable spills (typically <100g) by trained personnel. For large

spills, evacuate the area and contact your institution's EHS emergency response team.

Evacuate and Secure: Immediately alert others and secure the area. Restrict access.

Don PPE: Wear all required PPE as listed above, including respiratory protection.
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Contain Spill: Gently cover the solid spill with an inert absorbent material like sand or

vermiculite to prevent dust from becoming airborne.[10] Work from the outside of the spill

inward.

Collect Material: Carefully sweep or scoop the absorbed material into a designated, sealable

hazardous waste container.[4][11] Use non-sparking tools if a flammable solvent is present.

Decontaminate Area: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

acetone, ethanol), followed by soap and water.

Dispose of Waste: Place all contaminated cleaning materials (absorbent, gloves, wipes) into

the hazardous waste container.

Label and Store: Seal and label the container as "Hazardous Waste: 3,4,5-Tribromoaniline
Spill Debris." Store it in a designated satellite accumulation area for professional disposal.

Disposal Plan
The disposal of 3,4,5-Tribromoaniline and its associated waste must be handled as

hazardous waste to protect the environment.

1. Waste Segregation:

All waste contaminated with 3,4,5-Tribromoaniline must be segregated as "Halogenated

Organic Waste."[11] This includes unused chemical, contaminated PPE, and materials from

spill cleanup.

Keep this waste stream separate from non-halogenated chemical waste to ensure proper

treatment.

2. Waste Collection:

Collect all solid waste in a clearly labeled, sealed, and puncture-resistant container.

Collect all contaminated liquid waste (e.g., from reaction workups) in a separate, labeled,

leak-proof container for halogenated organic liquids.

3. Labeling:
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Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"3,4,5-Tribromoaniline." List any other constituents in the container.

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed environmental services company.

Do not dispose of this chemical down the drain or in regular trash.[2]

Mandatory Visualization
The following diagram illustrates the key stages for the safe management of 3,4,5-
Tribromoaniline in a laboratory setting.

Safe Handling Workflow for 3,4,5-Tribromoaniline

Preparation & Storage Handling & Use
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Caption: Workflow for the safe handling and disposal of 3,4,5-Tribromoaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12453~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:53:24~~2%204%206-Tribromoaniline~~
https://www.sigmaaldrich.com/SG/en/sds/ALDRICH/163694?userType=undefined
https://www.tcichemicals.com/BE/en/sds/T0345_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1245322&productDescription=246-TRIBROMOANILINE+100G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/67997.pdf
https://ehs.uconn.edu/emergency/lab-accidentfirst-aid-information/
https://chemistry.utdallas.edu/resources/first-aid/
https://chemistry.utdallas.edu/resources/first-aid/
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.cdc.gov/niosh/npg/firstaid.html
https://ehs.gatech.edu/spill-kits-and-spill-clean-procedures
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Comprehensive_Guide_to_Handling_3_4_5_6_Tetrabromophenolsulfonephthalein.pdf
https://www.benchchem.com/product/b1304853#personal-protective-equipment-for-handling-3-4-5-tribromoaniline
https://www.benchchem.com/product/b1304853#personal-protective-equipment-for-handling-3-4-5-tribromoaniline
https://www.benchchem.com/product/b1304853#personal-protective-equipment-for-handling-3-4-5-tribromoaniline
https://www.benchchem.com/product/b1304853#personal-protective-equipment-for-handling-3-4-5-tribromoaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1304853?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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